Cas no 1956317-89-7 (N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide)
N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide
- 1956317-89-7
- N-(4-(3,5-DICHLOROPHENYLTHIO)PHENYL)CYCLOPROPANECARBOXAMIDE
- FD7286
- N-[4-(3,5-Dichlorophenyl)sulfanylphenyl]cyclopropanecarboxamide
- Cyclopropanecarboxamide, N-[4-[(3,5-dichlorophenyl)thio]phenyl]-
-
- Inchi: 1S/C16H13Cl2NOS/c17-11-7-12(18)9-15(8-11)21-14-5-3-13(4-6-14)19-16(20)10-1-2-10/h3-10H,1-2H2,(H,19,20)
- InChI Key: YXWMHOMEUAWBNN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)SC1C=CC(=CC=1)NC(C1CC1)=O)Cl
Computed Properties
- Exact Mass: 337.0094906g/mol
- Monoisotopic Mass: 337.0094906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 563.9±50.0 °C(Predicted)
- pka: 14.23±0.70(Predicted)
N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12099996-1g |
N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide |
1956317-89-7 | 97% | 1g |
$653 | 2024-07-24 |
N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide
Introduction to N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide (CAS No. 1956317-89-7)
N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide, with the CAS number 1956317-89-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropane ring and aromatic sulfur-containing substituents. The presence of these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.
The molecular structure of N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide consists of a phenyl ring substituted with a thio group at the 4-position, which is further connected to a cyclopropanecarboxamide moiety. This configuration creates a molecule with potential interactions at multiple biological targets, including enzymes and receptors. The dichlorophenyl group enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of cyclopropane-containing compounds. Cyclopropanes are known for their strained three-membered ring structure, which can lead to high reactivity and specific binding interactions with biological targets. The incorporation of such moieties into drug candidates has shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.
One of the most compelling aspects of N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide is its potential as a scaffold for further derivatization. Researchers have been exploring ways to modify this core structure to enhance its pharmacological profile. For instance, the introduction of additional functional groups or the alteration of substituents can fine-tune the compound's activity and selectivity. Such modifications are crucial in drug discovery, as they can lead to the identification of more potent and less toxic therapeutic agents.
The dichlorophenyl moiety in N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide plays a significant role in determining its chemical behavior. The electron-withdrawing nature of chlorine atoms increases the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. This property can be exploited in designing reaction pathways for further chemical manipulation or in targeting specific biological processes where electrophilic interactions are relevant.
Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. Sulfur atoms can participate in various types of interactions with biological targets, including hydrogen bonding and disulfide bridges. The thio group in N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide provides a versatile site for such interactions, potentially enhancing binding affinity and selectivity. This has led to investigations into its role in modulating enzyme activity and receptor function.
The cyclopropanecarboxamide moiety is another key feature of this compound that warrants detailed examination. Carboxamides are known for their ability to form hydrogen bonds, which can be critical for stabilizing protein-ligand interactions. The strained ring structure of cyclopropane introduces additional conformational constraints, which can influence how the molecule interacts with biological targets. These structural features make N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide an intriguing candidate for further pharmacological exploration.
In conclusion, N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide (CAS No. 1956317-89-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, including the cyclopropane ring and sulfur-containing substituents, offer opportunities for designing molecules with enhanced pharmacological activity and selectivity. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.
1956317-89-7 (N-(4-((3,5-Dichlorophenyl)thio)phenyl)cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)